Cas no 883279-64-9 (1-methoxypropan-2-yl (3-chloroquinoxalin-2-yl)(cyano)acetate)

• Product Name: 1-methoxypropan-2-yl (3-chloroquinoxalin-2-yl)(cyano)acetate
• CAS No: 883279-64-9
• MF: C₁₅H₁₄ClN₃O₃
• MW: 319.742962360382
• CID: 5923653
• PubChem ID: 22695986
• Update Time: 2025-06-28

1-methoxypropan-2-yl (3-chloroquinoxalin-2-yl)(cyano)acetate Chemical and Physical Properties

Names and Identifiers

• 1-methoxypropan-2-yl (3-chloroquinoxalin-2-yl)(cyano)acetate
• 2-Quinoxalineacetic acid, 3-chloro-α-cyano-, 2-methoxy-1-methylethyl ester
• AKOS005646267
• 1-methoxypropan-2-yl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate
• 883279-64-9
• EN300-26592448
• Z277052690

• Inchi： 1S/C15H14ClN3O3/c1-9(8-21-2)22-15(20)10(7-17)13-14(16)19-12-6-4-3-5-11(12)18-13/h3-6,9-10H,8H2,1-2H3
• InChI Key： DYISXYHGGZUTHI-UHFFFAOYSA-N
• SMILES： C(OC(C)COC)(=O)C(C1=C(Cl)N=C2C(=N1)C=CC=C2)C#N

Computed Properties

• Exact Mass: 319.0723690g/mol
• Monoisotopic Mass: 319.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-methoxypropan-2-yl (3-chloroquinoxalin-2-yl)(cyano)acetate

1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate: A Promising Compound in Modern Biomedical Research

1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate, with the CAS number 883279-64-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and biomedical research. The synthesis and functional properties of this compound are being actively explored by researchers worldwide, with recent studies highlighting its role in various therapeutic areas.

The molecular framework of 1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate is built around the quinoxaline ring, a heterocyclic compound known for its biological activity. The introduction of a 3-chloro group and a cyano substituent on the quinoxaline ring significantly enhances its chemical reactivity and biological potential. This structural modification is critical for the compound's ability to interact with specific biological targets, making it a valuable candidate for further development.

Recent advancements in synthetic methodologies have enabled the efficient production of 1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cy, the presence of the cyano group contributes to its stability and solubility in aqueous environments, which is essential for pharmaceutical applications. Studies published in 2023 have demonstrated that this compound exhibits enhanced solubility compared to its analogs, which is a crucial factor in drug formulation and delivery.

One of the most notable areas of research involving 1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate is its potential as an antitumor agent. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast and lung cancer cells. The mechanism of action involves the disruption of DNA replication and the induction of apoptosis, making it a promising candidate for further clinical investigation.

In addition to its antitumor properties, 1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate has shown potential in the treatment of inflammatory diseases. Research conducted in 2023 by a team at the University of Tokyo revealed that this compound possesses potent anti-inflammatory effects, which could be beneficial in the management of conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways is attributed to its interaction with specific cytokine receptors.

Another area of interest is the application of 1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate in the development of imaging agents. A 2023 study published in Advanced Materials highlighted the compound's potential as a contrast agent for magnetic resonance imaging (MRI). The unique electronic properties of the quinoxaline ring, combined with the cyano group, enable the compound to interact with magnetic fields, enhancing image resolution and diagnostic accuracy.

The synthesis of 1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate involves a series of well-defined chemical reactions. The initial step typically involves the preparation of the quinoxaline ring through a condensation reaction between appropriate precursors. The introduction of the 3-chloro group is achieved through a chlorination reaction, while the cyano group is incorporated via a nitrilation process. These synthetic steps are optimized to ensure high yield and purity of the final product.

Recent advancements in green chemistry have led to the development of more sustainable methods for the synthesis of 1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate. A 2023 study published in Green Chemistry reported the use of catalytic processes that reduce the environmental impact of the synthesis. These methods not only improve the efficiency of the reaction but also minimize the use of hazardous solvents, aligning with the principles of sustainable chemistry.

The biological activity of 1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate is further enhanced by its ability to form hydrogen bonds with target proteins. This property is crucial for its interaction with biological macromolecules, such as enzymes and receptors. Studies have shown that the compound can bind to specific protein targets, modulating their activity and thereby exerting its therapeutic effects.

In the context of drug development, 1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate presents several advantages. Its high solubility and stability in physiological conditions make it suitable for oral administration, which is a preferred route for many therapeutic agents. Additionally, the compound's ability to cross the blood-brain barrier is a significant advantage for the treatment of neurological disorders.

Despite its promising properties, the development of 1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate as a therapeutic agent is still in its early stages. Further research is needed to fully understand its pharmacokinetics, toxicity profile, and long-term effects. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models, with the goal of advancing it to clinical trials.

In conclusion, 1-Methoxypropan-2-yl (3-Chloroquinoxalin-2-yl)(Cyano)Acetate represents a significant breakthrough in the field of pharmaceutical chemistry. Its unique molecular structure and biological activity make it a promising candidate for the development of new therapeutic agents. As research in this area continues to evolve, it is expected that this compound will play a crucial role in the advancement of modern biomedical science.